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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

Cat. No.: B1297750 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential safety and logistical information for the disposal of 4-Bromo-2-
nitrobenzaldehyde, ensuring a safe and compliant process.

Chemical and Physical Properties
A thorough understanding of a chemical's properties is the first step in safe handling. Below is a

summary of the key quantitative data for 4-Bromo-2-nitrobenzaldehyde.
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Property Value

Molecular Formula C₇H₄BrNO₃

Molecular Weight 230.02 g/mol

Appearance Solid

Melting Point 95-100 °C

Signal Word Warning

Hazard Classifications

Acute Toxicity, Oral (Category 4), Skin Irritation

(Category 2), Eye Irritation (Category 2A), Skin

Sensitization (Category 1), Specific Target

Organ Toxicity - Single Exposure (Category 3,

Respiratory system), Acute Aquatic Toxicity

(Category 1)

Procedural Steps for Proper Disposal
The disposal of 4-Bromo-2-nitrobenzaldehyde must be conducted in a manner that ensures

the safety of laboratory personnel and the protection of the environment. The following step-by-

step procedure is based on established safety data sheets.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling 4-Bromo-2-nitrobenzaldehyde, it is imperative to use appropriate personal

protective equipment. Ensure the work area is well-ventilated, preferably within a fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves.[2] Gloves should be inspected before use

and disposed of properly after handling.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Step 2: Waste Collection and Storage
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Proper segregation and storage of chemical waste are critical to prevent accidental reactions

and ensure compliant disposal.

Container: Place waste 4-Bromo-2-nitrobenzaldehyde in its original container or a clearly

labeled, compatible waste container.[2] Do not mix with other waste.[2]

Labeling: The waste container must be clearly labeled with the chemical name and

associated hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and sources of ignition.[1][4] The container should be kept tightly

closed.[1][4]

Step 3: Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Evacuate: Evacuate non-essential personnel from the area.[2]

Ventilate: Ensure adequate ventilation.[1][4]

Containment: Prevent the spill from entering drains or waterways.[1][4]

Clean-up: For a dry spill, carefully sweep or vacuum the material and place it into a suitable,

labeled disposal container.[1][4] Avoid generating dust.[2] For a larger spill, it may be

necessary to use a shovel to collect the material.[3]

Decontamination: Clean the affected area thoroughly.

Step 4: Final Disposal

The ultimate disposal of 4-Bromo-2-nitrobenzaldehyde must be handled by a licensed and

approved waste disposal company.

Professional Disposal: The contents and container must be disposed of at an approved

waste disposal plant.[1][2][4]
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Regulatory Compliance: All waste disposal activities must be in accordance with local, state,

and federal regulations.[2] It is the responsibility of the waste generator to determine if the

discarded chemical is classified as hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
nitrobenzaldehyde.
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A flowchart outlining the key stages of 4-Bromo-2-nitrobenzaldehyde disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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